Cas no 54238-27-6 (2-Butenoic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, methyl ester)

• Product Name: 2-Butenoic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, methyl ester
• CAS No: 54238-27-6
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 382943
• PubChem ID: 839217
• Update Time: 2025-04-19

2-Butenoic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, methyl ester
• methyl 4-(1,3-dioxoisoindol-2-yl)but-2-enoate
• 2-ISOINDOLINEBUTYRIC ACID,1,3-DIOXO
• 4-phthalimidobutanoic acid
• 4-Phthalimidobutyric acid
• 4-phthalimido-n-butyric acid
• 4-phthalimido-trans-crotonic acid methyl ester
• 4-Phthalimido-trans-crotonsaeure-methylester
• Butyric acid,4-phthalimido
• N-Phthaloyl GABA
• phthalimido butyric acid
• methyl (2E)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)but-2-enoate
• F9995-1146
• methyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-enoate
• NSC-134468
• AS-72107
• methyl(2E)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)but-2-enoate
• SCHEMBL16120763
• NSC134468
• 194093-31-7
• methyl (E)-4-(1,3-dioxoisoindol-2-yl)but-2-enoate
• EN300-235061
• methyl (2E)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)but-2-enoate
• 54238-27-6
• AKOS015909993
• 2-Butenoicacid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-,methyl ester,(2E)-
• methyl (2E)-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-butenoate

• Inchi： 1S/C13H11NO4/c1-18-11(15)7-4-8-14-12(16)9-5-2-3-6-10(9)13(14)17/h2-7H,8H2,1H3/b7-4+
• InChI Key： LLDZOOUNGYCZSH-QPJJXVBHSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C/C=C/C(=O)OC)=O

Computed Properties

• Exact Mass: 245.06900
• Monoisotopic Mass: 245.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 387.6°Cat760mmHg
• Flash Point: 188.2°C
• Refractive Index: 1.586
• PSA: 63.68000
• LogP: 0.94970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones